1-(4-(6-(Pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 1-[4-[6-(pyridin-2-ylamino)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C15H18N6O/c1-12(22)20-6-8-21(9-7-20)15-10-14(17-11-18-15)19-13-4-2-3-5-16-13/h2-5,10-11H,6-9H2,1H3,(H,16,17,18,19)
• InChI Key: OAXUQIWEZXYXCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC=NC(=C2)NC3=CC=CC=N3
• Molecular Formula: C15H18N6O
• Molecular Weight: 298.34 g/mol

Description

The compound “1-(4-(6-(Pyridin-2-ylamino)pyrimidin-4-yl)piperazin-1-yl)ethanone” is a chemical compound with the molecular formula C15H18N6O and a molecular weight of 298.35. It has been mentioned in the context of various research studies.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. Another study reported the synthesis of a series of novel 1-(4-(piperazin-1-yl)phenyl)pyridin-2(1H)-one derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, single crystals were developed for certain compounds in a study on anti-tubercular agents. Another study discussed the structure-activity relationship of a series of 1-H-pyrazole-3-carboxamide derivatives.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, a study provided the IR, 1H NMR, and 13C NMR data for a series of synthesized compounds.

Scientific Research Applications

Corrosion Inhibition

• Results : It exhibited a maximum inhibition efficiency of 88.7% from weight loss measurements and above 94.5% from electrochemical analysis. .

Anti-Tubercular Activity

• .

Cancer Treatment (PI3K Inhibition)

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Antiproliferative Activity

• .

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For example, a series of (6-aminopyridin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone derivatives were identified as selective transient receptor potential vanilloid 4 (TRPV4) channel antagonists. Another study found that most of the evaluated compounds displayed potent 5-HT reuptake inhibition.

Safety and Hazards

The safety and hazards of similar compounds have been evaluated. For example, most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells, and the results indicated that the compounds are nontoxic to human cells.

Future Directions

The future directions for the research on similar compounds include further development and evaluation of their therapeutic potential. For instance, the molecular interactions of the derivatized conjugates in docking studies reveal their suitability for further development.